[2-[(2-Methoxydibenzofuran-3-yl)amino]-2-oxoethyl] 4-chloro-3-nitrobenzoate

• IUPAC Name: [2-[(2-methoxydibenzofuran-3-yl)amino]-2-oxoethyl] 4-chloro-3-nitrobenzoate
• InChI: InChI=1S/C22H15ClN2O7/c1-30-20-9-14-13-4-2-3-5-18(13)32-19(14)10-16(20)24-21(26)11-31-22(27)12-6-7-15(23)17(8-12)25(28)29/h2-10H,11H2,1H3,(H,24,26)
• InChI Key: KAYYIMOBBDNOOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=CC=CC=C3O2)NC(=O)COC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C22H15ClN2O7
• Molecular Weight: 454.8 g/mol

Description

[2-[(2-Methoxydibenzofuran-3-yl)amino]-2-oxoethyl] 4-chloro-3-nitrobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [2-[(2-Methoxydibenzofuran-3-yl)amino]-2-oxoethyl] 4-chloro-3-nitrobenzoate is not fully understood. However, it has been suggested that it may exert its effects through the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that [2-[(2-Methoxydibenzofuran-3-yl)amino]-2-oxoethyl] 4-chloro-3-nitrobenzoate has various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in cells and tissues, as well as inhibit the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using [2-[(2-Methoxydibenzofuran-3-yl)amino]-2-oxoethyl] 4-chloro-3-nitrobenzoate in lab experiments is its potential for use in drug discovery and development. Its anti-inflammatory, antioxidant, and anticancer properties make it a promising compound for further investigation. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on [2-[(2-Methoxydibenzofuran-3-yl)amino]-2-oxoethyl] 4-chloro-3-nitrobenzoate. One area of investigation could be the development of derivatives or analogs of the compound with improved pharmacological properties. Another direction could be the investigation of its potential as a treatment for neurodegenerative diseases. Additionally, further studies could be conducted to better understand its mechanism of action and identify potential targets for therapeutic intervention.

Synthesis Methods

The synthesis of [2-[(2-Methoxydibenzofuran-3-yl)amino]-2-oxoethyl] 4-chloro-3-nitrobenzoate involves a series of chemical reactions. The starting material is 2-methoxydibenzofuran-3-amine, which is reacted with ethyl chloroformate to form 2-[(2-methoxydibenzofuran-3-yl)amino]-2-oxoethyl chloroformate. This intermediate is then reacted with 4-chloro-3-nitrobenzoic acid to yield the final product.

Scientific Research Applications

[2-[(2-Methoxydibenzofuran-3-yl)amino]-2-oxoethyl] 4-chloro-3-nitrobenzoate has potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and cancer research. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties, making it a promising compound for further investigation.